3-Trimethylsilylbenzylalcohol

• CAS No.: 17903-59-2
• Molecular Formula: C10H16OSi
• Molecular Weight: 180.32 g/mol
• IUPAC Name: (3-trimethylsilylphenyl)methanol
• InChI: InChI=1S/C10H16OSi/c1-12(2,3)10-6-4-5-9(7-10)8-11/h4-7,11H,8H2,1-3H3
• InChI Key: HNFNHSDFQRGCSZ-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)C1=CC=CC(=C1)CO

Description

3-Trimethylsilylbenzylalcohol (hypothetical structure: C₁₀H₁₆OSi) is a benzyl alcohol derivative featuring a trimethylsilyl (TMS) group at the 3-position of the aromatic ring. The TMS group is widely used in organic synthesis as a protecting group for alcohols due to its stability under various reaction conditions.

Comparison with Similar Compounds

Structural and Physical Properties

Key structural analogs and their properties are summarized below:

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Key Substituent
3-Hydroxybenzyl alcohol	620-24-6	C₇H₈O₂	124.14	69–72	-OH at 3-position
3-Methoxybenzyl alcohol	4383-06-6	C₈H₁₀O₂	138.16	Not reported	-OCH₃ at 3-position
3-Methylbenzyl alcohol	587-03-1	C₈H₁₀O	122.16	Not reported	-CH₃ at 3-position
3-Chlorobenzyl alcohol	873-63-2	C₇H₇ClO	142.58	Not reported	-Cl at 3-position
3-(Methylsulfonyl)benzyl alcohol	220798-39-0	C₈H₁₀O₂S	170.22	Not reported	-SO₂CH₃ at 3-position

Notes:

• The TMS group in 3-Trimethylsilylbenzylalcohol introduces significant steric bulk and hydrophobicity compared to -OH, -OCH₃, or -CH₃ substituents.
• Molecular weight trends reflect the substituent’s atomic composition, e.g., -Cl increases weight more than -CH₃ .

Key Observations :

• Polar substituents (e.g., -OH) increase reactivity and associated hazards, while hydrophobic groups (e.g., TMS) may reduce acute toxicity but require careful handling to prevent hydrolysis .

Comparative Insights :

• Electron-withdrawing groups (e.g., -SO₂CH₃) enhance stability in acidic conditions, whereas electron-donating groups (e.g., -OCH₃) improve solubility in polar solvents .
• The TMS group’s inertness makes it valuable in multi-step syntheses, contrasting with reactive -OH or -Cl analogs .